Cas no 1261980-12-4 (2-Hydroxy-5-(4-methoxy-3-trifluoromethylphenyl)pyrimidine)

• Product Name: 2-Hydroxy-5-(4-methoxy-3-trifluoromethylphenyl)pyrimidine
• CAS No: 1261980-12-4
• MF: C₁₂H₉F₃N₂O₂
• MW: 270.207273244858
• MDL: MFCD18316670
• CID: 2767334
• PubChem ID: 53222446
• Update Time: 2025-06-11

2-Hydroxy-5-(4-methoxy-3-trifluoromethylphenyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 1261980-12-4
• MFCD18316670
• 5-[4-Methoxy-3-(trifluoromethyl)phenyl]pyrimidin-2(1H)-one
• 2-HYDROXY-5-(4-METHOXY-3-TRIFLUOROMETHYLPHENYL)PYRIMIDINE
• 5-(4-Methoxy-3-(trifluoromethyl)phenyl)pyrimidin-2-ol
• DTXSID20686880
• 2-Hydroxy-5-(4-methoxy-3-trifluoromethylphenyl)pyrimidine, 95%
• 2-Hydroxy-5-(4-methoxy-3-trifluoromethylphenyl)pyrimidine

• MDL： MFCD18316670
• Inchi： 1S/C12H9F3N2O2/c1-19-10-3-2-7(4-9(10)12(13,14)15)8-5-16-11(18)17-6-8/h2-6H,1H3,(H,16,17,18)
• InChI Key： GNYDHNZCPIKGKQ-UHFFFAOYSA-N
• SMILES： FC(C1C(=CC=C(C2C=NC(NC=2)=O)C=1)OC)(F)F

Computed Properties

• Exact Mass: 270.06161202Da
• Monoisotopic Mass: 270.06161202Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 418
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 50.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Phenylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Phenylpyrimidines

Additional information on 2-Hydroxy-5-(4-methoxy-3-trifluoromethylphenyl)pyrimidine

2-Hydroxy-5-(4-methoxy-3-trifluoromethylphenyl)pyrimidine: A Promising Compound in Medicinal Chemistry

2-Hydroxy-5-(4-methoxy-3-trifluoromethylphenyl)pyrimidine (CAS No. 1261980-12-4) is a unique and highly studied compound in the field of medicinal chemistry. This compound, characterized by its distinct molecular structure, has garnered significant attention due to its potential therapeutic applications and biological activities. The presence of a hydroxy group, a methoxy substituent, and a trifluoromethyl moiety on the pyrimidine ring imparts unique chemical and biological properties that make it an attractive candidate for drug development.

The molecular formula of 2-Hydroxy-5-(4-methoxy-3-trifluoromethylphenyl)pyrimidine is C₁₄H₁₁F₃N₂O₂, with a molecular weight of approximately 300.25 g/mol. The compound's structure includes a pyrimidine core, which is a common scaffold in many biologically active molecules, particularly in the development of antiviral, anticancer, and anti-inflammatory agents. The hydroxy group at the 2-position and the methoxy- and trifluoromethyl-substituted phenyl group at the 5-position contribute to its solubility, stability, and pharmacokinetic properties.

In recent years, extensive research has been conducted to explore the biological activities of 2-Hydroxy-5-(4-methoxy-3-trifluoromethylphenyl)pyrimidine. Studies have shown that this compound exhibits potent antiproliferative effects against various cancer cell lines, including breast cancer, lung cancer, and colon cancer. The mechanism of action is believed to involve the inhibition of key enzymes involved in cell proliferation and survival pathways. For instance, it has been reported to inhibit the activity of cyclin-dependent kinases (CDKs), which are crucial for cell cycle progression.

Beyond its antiproliferative properties, 2-Hydroxy-5-(4-methoxy-3-trifluoromethylphenyl)pyrimidine has also demonstrated significant anti-inflammatory effects. In vitro studies have shown that it can effectively reduce the production of pro-inflammatory cytokines such as TNF-α and IL-6 in activated immune cells. This makes it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 2-Hydroxy-5-(4-methoxy-3-trifluoromethylphenyl)pyrimidine has been extensively studied to optimize its therapeutic potential. Research indicates that it has good oral bioavailability and a favorable distribution profile, allowing it to reach target tissues effectively. Additionally, its metabolic stability in liver microsomes suggests that it may have a longer half-life in vivo, which is advantageous for drug development.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-Hydroxy-5-(4-methoxy-3-trifluoromethylphenyl)pyrimidine. Preliminary results from phase I trials have shown promising outcomes with minimal adverse effects. These findings have paved the way for further clinical investigations to explore its potential as a novel therapeutic agent.

In conclusion, 2-Hydroxy-5-(4-methoxy-3-trifluoromethylphenyl)pyrimidine (CAS No. 1261980-12-4) represents a promising compound in medicinal chemistry with diverse biological activities. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for the development of new drugs targeting cancer and inflammatory diseases. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic applications, highlighting its potential to significantly impact patient care in the future.